Cas no 48108-77-6 ((S)-amino(phenyl)acetonitrile)
(S)-amino(phenyl)acetonitrile structure
Product Name:(S)-amino(phenyl)acetonitrile
CAS No:48108-77-6
MF:C8H8N2
MW:132.162521362305
CID:931791
PubChem ID:6455258
Update Time:2025-04-19
(S)-amino(phenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (S)-amino(phenyl)acetonitrile
- NS00057867
- JTIHSSVKTWPPHI-MRVPVSSYSA-N
- EINECS 256-355-9
- 48108-77-6
- 53941-45-0
- (2S)-2-amino-2-phenylacetonitrile
- SCHEMBL2124354
- STR04909
- DTXSID101313007
- AKOS022358039
- (-)-Phenylglycinonitrile
-
- Inchi： 1S/C8H8N2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,10H2
- InChI Key： JTIHSSVKTWPPHI-UHFFFAOYSA-N
- SMILES： NC(C1C=CC=CC=1)C#N
Computed Properties
- Exact Mass: 132.068748
- Monoisotopic Mass: 132.068748
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 0.8
Experimental Properties
- Density: 1.1
- Boiling Point: 235.8°C at 760 mmHg
- Flash Point: 96.4°C
- Refractive Index: 1.567
(S)-amino(phenyl)acetonitrile Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
48108-77-6 ((S)-amino(phenyl)acetonitrile) Related Products
- 16750-42-8(2-Amino-2-phenylacetonitrile)
- 53941-45-0(2-amino-2-phenylacetonitrile hydrochloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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